molecular formula C6H5ClIN B1460942 2-Chloro-3-iodo-5-methylpyridine CAS No. 59782-91-1

2-Chloro-3-iodo-5-methylpyridine

Cat. No. B1460942
CAS RN: 59782-91-1
M. Wt: 253.47 g/mol
InChI Key: RBZFLTOFXAWOOQ-UHFFFAOYSA-N
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Description

2-Chloro-3-iodo-5-methylpyridine is a heterocyclic organic compound with the chemical formula C6H5ClIN . It is a solid substance and is part of a collection of unique chemicals provided by Sigma-Aldrich .


Molecular Structure Analysis

The molecular structure of this compound is represented by the SMILES string Cc1cnc (Cl)c (I)c1 . The InChI key for this compound is RBZFLTOFXAWOOQ-UHFFFAOYSA-N .


Physical And Chemical Properties Analysis

This compound is a solid substance . It has a molecular weight of 253.47 . The predicted density is 1.906±0.06 g/cm3 . The predicted boiling point is 274.2±35.0 °C . The predicted pKa is -1.39±0.10 .

Scientific Research Applications

Synthesis and Chemical Properties

2-Chloro-3-iodo-5-methylpyridine serves as an intermediate in the synthesis of various chemicals. For example, it is involved in the preparation of 2-chloro-5-methylpyridine, a compound used in the synthesis of nicotine insecticides like imidacloprid and acetamiprid. The synthesis of 2-chloro-5-methylpyridine can be achieved through various methods, including chlorination reactions and the use of chlorinating agents such as phosphoryl chloride and N,N-diethyl dichlorophosphoramide (Zhao Bao, 2003). Additionally, 2-chloro-5-methylpyridine-3-carbaldehyde imines, important in synthesizing biologically active molecules and pesticides, can be prepared from 2-chloro-5-methylpyridine carbaldehyde (B. Gangadasu, B. China Raju, V. Jayathirtha Rao, 2002).

Photochemical Properties

2-Chloro-5-methylpyridine-3-olefin derivatives synthesized from 2-chloro-5-methylnicotinaldehyde have been studied for their photochemical E (trans)-->Z (cis) isomerization. These derivatives demonstrate significant antimicrobial activity, underscoring their potential in developing new antimicrobial agents (B. Gangadasu, M. J. R. Reddy, M. Ravinder, S. Kumar, B. Raju, K. P. Kumar, U. S. Murthy, V. Rao, 2009).

Structural and Vibrational Analysis

Studies on compounds like 2-chloro-4-nitropyridine and 2-chloro-4-methyl-5-nitropyridine have provided insights into their molecular structures, vibrational wavenumbers, and electronic properties. Such analyses contribute to understanding the reactivity and stability of these compounds, which is crucial in their application in various chemical processes (G. Velraj, S. Soundharam, C. Sridevi, 2015).

Improvement in Production Processes

Improvements in the production process of 2-chloro-5-methylpyridine, an essential derivative, have been achieved by increasing reaction conversion rates and using effective chlorinating agents. Such advancements reduce production costs and increase yield, highlighting the importance of continuous process optimization in industrial chemistry (Hu Rong-mao, 2008).

Catalytic Applications

Regioselective palladium-catalyzed aminations on 2-chloro-3-iodo- and 2-chloro-5-iodopyridine have been conducted with excellent yields and selectivity. This process is crucial in facilitating the synthesis of various organic compounds, demonstrating the catalytic versatility of this compound and its derivatives (B. Maes, Kristof T. J. Loones, T. Jonckers, G. Lemiére, R. Dommisse, A. Haemers, 2002).

Safety and Hazards

2-Chloro-3-iodo-5-methylpyridine is classified as Acute Tox. 4 Oral - Eye Irrit. 2 . It has hazard statements H302 - H319 . The precautionary statements are P305 + P351 + P338 . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .

Future Directions

While specific future directions for 2-Chloro-3-iodo-5-methylpyridine are not mentioned in the search results, it’s worth noting that many novel applications of trifluoromethylpyridines are expected to be discovered in the future . This suggests that there could also be potential for new applications and research directions for this compound.

properties

IUPAC Name

2-chloro-3-iodo-5-methylpyridine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H5ClIN/c1-4-2-5(8)6(7)9-3-4/h2-3H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RBZFLTOFXAWOOQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(N=C1)Cl)I
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H5ClIN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10652054
Record name 2-Chloro-3-iodo-5-methylpyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10652054
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

253.47 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

59782-91-1
Record name 2-Chloro-3-iodo-5-methylpyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10652054
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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